1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole

• IUPAC Name: 1-[2-(2-chlorophenoxy)ethyl]-2-pyridin-2-ylbenzimidazole
• InChI: InChI=1S/C20H16ClN3O/c21-15-7-1-4-11-19(15)25-14-13-24-18-10-3-2-8-16(18)23-20(24)17-9-5-6-12-22-17/h1-12H,13-14H2
• InChI Key: CVLYPUYFYVQCTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CCOC3=CC=CC=C3Cl)C4=CC=CC=N4
• Molecular Formula: C20H16ClN3O
• Molecular Weight: 349.8 g/mol

Description

1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole, also known as CK-1827452, is a small molecule inhibitor of cardiac myosin that is currently being studied for its potential use in treating heart failure.

Mechanism of Action

1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole works by inhibiting the activity of cardiac myosin, which is the motor protein responsible for generating the force that drives cardiac contraction. By inhibiting the activity of cardiac myosin, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole reduces the energy required for cardiac contraction, which can improve cardiac function in patients with heart failure.
Biochemical and Physiological Effects:
1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has been shown to have several biochemical and physiological effects. In animal models of heart failure, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has been shown to improve cardiac function, reduce cardiac hypertrophy, and improve exercise capacity. In addition, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole in lab experiments is that it is a well-characterized small molecule inhibitor that can be easily synthesized and purified. In addition, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has been extensively studied in animal models of heart failure, which provides a wealth of data on its pharmacological effects. However, one limitation of using 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole in lab experiments is that it is a relatively new compound, and its long-term safety and efficacy in humans are still being studied.

Future Directions

There are several future directions for research on 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole. One area of research is to further elucidate its mechanism of action and the molecular pathways that are affected by its inhibition of cardiac myosin. Another area of research is to study its potential use in combination with other drugs for the treatment of heart failure. Finally, future research could focus on identifying biomarkers that could be used to predict which patients are most likely to respond to treatment with 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole.

Synthesis Methods

The synthesis method for 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole involves several steps, including the reaction of 2-chloroethylamine hydrochloride with 2-pyridinecarboxaldehyde to form an imine intermediate. This intermediate is then reacted with o-phenylenediamine to form the final product, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole. The synthesis method has been optimized to produce high yields of pure product, and the resulting compound has been extensively characterized using various analytical techniques.

Scientific Research Applications

1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has been studied extensively for its potential use in treating heart failure. It has been shown to improve cardiac function in animal models of heart failure, and clinical trials in humans are currently underway. In addition, 1-[2-(2-chlorophenoxy)ethyl]-2-(2-pyridinyl)-1H-benzimidazole has also been studied for its potential use in treating other conditions, such as pulmonary arterial hypertension and Duchenne muscular dystrophy.